Cas no 2227725-74-6 (rac-(1R,3R)-3-(6-bromopyridin-3-yl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: rac-(1R,3R)-3-(6-bromopyridin-3-yl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2227725-74-6
• MF: C₁₁H₁₅BrN₂
• MW: 255.154201745987
• CID: 5890723
• PubChem ID: 165981110
• Update Time: 2025-06-28

rac-(1R,3R)-3-(6-bromopyridin-3-yl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(6-bromopyridin-3-yl)-2,2-dimethylcyclopropylmethanamine
• rac-[(1R,3R)-3-(6-bromopyridin-3-yl)-2,2-dimethylcyclopropyl]methanamine
• EN300-1906596
• 2227725-74-6

• Inchi： 1S/C11H15BrN2/c1-11(2)8(5-13)10(11)7-3-4-9(12)14-6-7/h3-4,6,8,10H,5,13H2,1-2H3/t8-,10-/m0/s1
• InChI Key： HZVCUCBUWAYYFD-WPRPVWTQSA-N
• SMILES： BrC1=CC=C(C=N1)[C@H]1[C@H](CN)C1(C)C

Computed Properties

• Exact Mass: 254.04186g/mol
• Monoisotopic Mass: 254.04186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9Ų

Additional information on rac-(1R,3R)-3-(6-bromopyridin-3-yl)-2,2-dimethylcyclopropylmethanamine

Comprehensive Overview of rac-(1R,3R)-3-(6-bromopyridin-3-yl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227725-74-6)

rac-(1R,3R)-3-(6-bromopyridin-3-yl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227725-74-6) is a specialized chiral compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyridine derivative features a unique cyclopropylmethanamine backbone, making it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in modulating central nervous system (CNS) targets.

The structural complexity of rac-(1R,3R)-3-(6-bromopyridin-3-yl)-2,2-dimethylcyclopropylmethanamine offers distinct advantages in molecular design. Its 6-bromopyridin-3-yl moiety provides an excellent handle for further functionalization via cross-coupling reactions, while the 2,2-dimethylcyclopropyl group introduces steric constraints that can enhance binding selectivity. These features align with current trends in fragment-based drug discovery, where researchers seek structurally diverse building blocks.

Recent publications highlight the growing importance of chiral cyclopropyl compounds in medicinal chemistry. The rac-(1R,3R) configuration of this particular molecule makes it especially interesting for studying stereospecific biological effects. Pharmaceutical companies are actively investigating similar structures as potential precursors for next-generation kinase inhibitors and GPCR modulators, addressing unmet medical needs in oncology and neurological disorders.

From a synthetic chemistry perspective, 2227725-74-6 presents fascinating challenges and opportunities. The presence of both bromopyridine and cyclopropylamine functionalities allows for diverse transformation pathways. Chemists are particularly interested in its potential for Suzuki-Miyaura couplings, Buchwald-Hartwig aminations, and other palladium-catalyzed reactions that dominate modern pharmaceutical synthesis.

The agrochemical industry has also shown interest in rac-(1R,3R)-3-(6-bromopyridin-3-yl)-2,2-dimethylcyclopropylmethanamine derivatives. The compound's structural features resemble those of successful commercial pesticides, particularly neonicotinoid replacements being developed in response to environmental regulations. Researchers are exploring whether its dimethylcyclopropyl scaffold could contribute to novel insecticide candidates with improved selectivity profiles.

Analytical characterization of CAS 2227725-74-6 requires sophisticated techniques. Modern laboratories employ advanced NMR (including 2D methods), high-resolution mass spectrometry, and chiral HPLC to fully characterize this compound. These analytical challenges reflect broader trends in chemical characterization, where the pharmaceutical industry demands increasingly rigorous standards for compound identification and purity assessment.

Market intelligence suggests growing demand for chiral building blocks like rac-(1R,3R)-3-(6-bromopyridin-3-yl)-2,2-dimethylcyclopropylmethanamine. Contract research organizations and fine chemical suppliers are expanding their catalogs to include such specialized intermediates, responding to the pharmaceutical industry's need for structurally diverse screening compounds. The compound's CAS number 2227725-74-6 has appeared in several recent patent applications, indicating its potential commercial importance.

Environmental and regulatory considerations for 6-bromopyridine derivatives continue to evolve. While this particular compound shows promise in research applications, developers must consider green chemistry principles in its synthesis and handling. The scientific community is particularly attentive to developing sustainable methods for introducing cyclopropyl groups and managing brominated byproducts.

In computational chemistry and molecular modeling, rac-(1R,3R)-3-(6-bromopyridin-3-yl)-2,2-dimethylcyclopropylmethanamine serves as an interesting case study. Its constrained cyclopropyl ring and bromine substituent create unique electronic and steric effects that challenge current predictive algorithms. This aligns with the pharmaceutical industry's growing reliance on in silico methods to prioritize synthetic targets.

The future research directions for 2227725-74-6 appear promising. Several academic groups have included related structures in their investigations of allosteric modulators and covalent inhibitors. The compound's dimethylcyclopropylmethanamine moiety may offer advantages in membrane permeability and metabolic stability - key considerations in modern drug design paradigms.

Safety data for rac-(1R,3R)-3-(6-bromopyridin-3-yl)-2,2-dimethylcyclopropylmethanamine continues to accumulate as more researchers work with this material. Standard precautions for handling brominated compounds and primary amines apply, with particular attention to proper ventilation and personal protective equipment. These considerations reflect broader industry trends toward enhanced laboratory safety protocols.

From a supply chain perspective, CAS 2227725-74-6 represents the type of specialized intermediate that benefits from modern just-in-time manufacturing approaches. The compound's complexity makes it suitable for custom synthesis projects, where pharmaceutical developers can access specific quantities with guaranteed purity and stereochemical integrity.

In conclusion, rac-(1R,3R)-3-(6-bromopyridin-3-yl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227725-74-6) exemplifies the innovation occurring at the intersection of synthetic chemistry and drug discovery. Its unique structural features and synthetic versatility position it as a valuable tool for researchers developing next-generation therapeutic candidates and agrochemicals. As the scientific community continues to explore complex chiral building blocks, compounds like this will likely play increasingly important roles in addressing modern chemical challenges.